molecular formula C12H19NO3 B295163 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate

2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate

Cat. No. B295163
M. Wt: 225.28 g/mol
InChI Key: FRNHPUQQILJJCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate is a chemical compound with the molecular formula C12H21NO3. It is a synthetic compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate is not fully understood. However, it is believed to act as a modulator of various biological systems by interacting with specific receptors or enzymes. It has been shown to interact with the GABA-A receptor, which is a key receptor involved in the regulation of the central nervous system.
Biochemical and Physiological Effects
2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to have anxiolytic and sedative effects on the central nervous system. Additionally, it has been shown to have anti-inflammatory effects on the immune system. However, the exact mechanisms by which it exerts these effects are not fully understood.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate in lab experiments include its high purity, high yield, and ease of purification. Additionally, it has a well-understood synthesis method, which makes it easy to reproduce in large quantities. However, the limitations of using this compound in lab experiments include its potential toxicity and lack of understanding of its exact mechanism of action.

Future Directions

There are many future directions for the use of 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate in scientific research. One potential direction is the development of new drugs that target specific receptors or enzymes in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various biological systems. Finally, future research could focus on exploring the potential toxicity of this compound and developing strategies to mitigate any potential risks associated with its use.
Conclusion
In conclusion, 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate is a synthetic compound that has been widely used in scientific research due to its unique properties. It has a well-understood synthesis method, and its biochemical and physiological effects have been extensively studied. However, further research is needed to fully understand its mechanism of action and potential applications in various biological systems.

Synthesis Methods

The synthesis of 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate can be achieved through a multi-step process. The first step involves the reaction of furan-2-carboxylic acid with thionyl chloride to form furan-2-carbonyl chloride. The second step involves the reaction of furan-2-carbonyl chloride with tert-butyl(methyl)amine to form 2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate. The yield of this process is typically high, and the purity of the final product can be easily achieved through purification techniques.

Scientific Research Applications

2-[Tert-butyl(methyl)amino]ethyl furan-2-carboxylate has been widely used in scientific research as a tool to study the function of various biological systems. It has been used to study the effects of various drugs on the central nervous system, cardiovascular system, and immune system. Additionally, it has been used to study the function of various enzymes and proteins in biological systems.

properties

Molecular Formula

C12H19NO3

Molecular Weight

225.28 g/mol

IUPAC Name

2-[tert-butyl(methyl)amino]ethyl furan-2-carboxylate

InChI

InChI=1S/C12H19NO3/c1-12(2,3)13(4)7-9-16-11(14)10-6-5-8-15-10/h5-6,8H,7,9H2,1-4H3

InChI Key

FRNHPUQQILJJCL-UHFFFAOYSA-N

SMILES

CC(C)(C)N(C)CCOC(=O)C1=CC=CO1

Canonical SMILES

CC(C)(C)N(C)CCOC(=O)C1=CC=CO1

Origin of Product

United States

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